Cas no 1596045-21-4 ((1-Methyl-1H-pyrazol-5-yl)methanethiol)

• Product Name: (1-Methyl-1H-pyrazol-5-yl)methanethiol
• CAS No: 1596045-21-4
• MF: C₅H₈N₂S
• MW: 128.195419311523
• CID: 5702560
• PubChem ID: 114554660
• Update Time: 2025-06-10

(1-Methyl-1H-pyrazol-5-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• 1596045-21-4
• EN300-1288940
• (1-Methyl-1H-pyrazol-5-yl)methanethiol
• (2-methylpyrazol-3-yl)methanethiol
• 1H-Pyrazole-5-methanethiol, 1-methyl-

• Inchi： 1S/C5H8N2S/c1-7-5(4-8)2-3-6-7/h2-3,8H,4H2,1H3
• InChI Key： RCKJQEBEYFMISF-UHFFFAOYSA-N
• SMILES： SCC1=CC=NN1C

Computed Properties

• Exact Mass: 128.04081944g/mol
• Monoisotopic Mass: 128.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 18.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (1-Methyl-1H-pyrazol-5-yl)methanethiol

Comprehensive Overview of (1-Methyl-1H-pyrazol-5-yl)methanethiol (CAS No. 1596045-21-4)

(1-Methyl-1H-pyrazol-5-yl)methanethiol (CAS No. 1596045-21-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This sulfur-containing derivative of pyrazole is increasingly being explored for its potential applications in drug discovery, material science, and specialty chemical synthesis. The compound's thiol functional group and heterocyclic core make it a versatile building block for developing novel molecules with tailored biological or physicochemical characteristics.

Recent trends in chemical research highlight growing interest in pyrazole-based compounds, particularly those with sulfur modifications, as they often exhibit enhanced binding affinities and metabolic stability. The 1-methyl-1H-pyrazole scaffold in (1-Methyl-1H-pyrazol-5-yl)methanethiol is particularly valuable for designing kinase inhibitors and other therapeutic agents, addressing current demands in precision medicine. Researchers frequently search for information about pyrazole thiol derivatives and their synthetic applications, reflecting the compound's relevance in modern medicinal chemistry.

The synthesis and characterization of CAS 1596045-21-4 involve sophisticated organic transformations that ensure high purity and yield. Analytical techniques such as NMR spectroscopy and mass spectrometry are crucial for verifying the compound's structure, which features both aromatic and aliphatic components. This dual character contributes to its solubility profile and reactivity patterns, making it valuable for creating bioconjugates or catalytic ligands in asymmetric synthesis.

In material science applications, the methanethiol group of this compound offers interesting possibilities for surface modification and polymer functionalization. The ability to form stable gold-thiolate bonds makes it potentially useful in nanotechnology applications, particularly in sensor development and molecular electronics. These applications align with current industry focus on functional materials and smart coatings, areas where researchers actively seek innovative chemical building blocks.

From a commercial perspective, (1-Methyl-1H-pyrazol-5-yl)methanethiol represents an important intermediate for producing more complex molecules. Its stability under various conditions and compatibility with numerous cross-coupling reactions make it particularly valuable for pharmaceutical manufacturers developing next-generation therapeutics. The compound's structure-activity relationships are frequently studied to optimize drug candidates targeting inflammatory pathways or metabolic disorders.

Environmental and safety considerations for handling CAS 1596045-21-4 follow standard laboratory protocols for thiol-containing compounds. While not classified as hazardous under normal conditions, proper ventilation and protective equipment are recommended when working with this material. These precautions align with the chemical industry's growing emphasis on green chemistry principles and sustainable synthesis methods.

The future research directions for (1-Methyl-1H-pyrazol-5-yl)methanethiol may include exploration of its biological activity profiles and potential as a protease inhibitor scaffold. With increasing interest in fragment-based drug discovery, this compound's balanced molecular properties position it as an attractive starting point for lead optimization programs. The scientific community continues to investigate its structure-property relationships to unlock new applications in diverse fields.

For researchers sourcing this material, quality specifications typically include ≥95% purity by HPLC analysis, with particular attention to moisture content and storage stability. These parameters are critical for ensuring reproducible results in downstream applications. The compound's shelf life and handling recommendations are common queries among laboratory professionals working with this specialty chemical.

In summary, (1-Methyl-1H-pyrazol-5-yl)methanethiol (CAS No. 1596045-21-4) represents an important chemical entity with broad potential across multiple scientific disciplines. Its combination of heterocyclic aromaticity and thiol reactivity creates numerous opportunities for innovation in drug development, materials engineering, and synthetic methodology. As research progresses, this compound will likely continue to attract attention for its versatile applications and as a model system for studying molecular interactions in complex chemical environments.